Cas no 1001322-87-7 (8-Bromo-7-fluoro-2-methoxyquinoline)

8-Bromo-7-fluoro-2-methoxyquinoline structure
1001322-87-7 structure
Product Name:8-Bromo-7-fluoro-2-methoxyquinoline
CAS No:1001322-87-7
MF:C10H7BrFNO
MW:256.071085214615
CID:1026998
PubChem ID:57345836
Update Time:2025-04-20

8-Bromo-7-fluoro-2-methoxyquinoline Chemical and Physical Properties

Names and Identifiers

    • 8-Bromo-7-fluoro-2-methoxyquinoline
    • 8-Bromo-7-fluoro-2-(methyloxy)quinoline
    • DB-026444
    • SCHEMBL1223235
    • SB68930
    • Quinoline, 8-bromo-7-fluoro-2-methoxy-
    • FWTZSTQAEXMYTJ-UHFFFAOYSA-N
    • MFCD19689479
    • 8-bromo-7-fluoro-2-methoxy-quinoline
    • A897590
    • AKOS015920374
    • AM808095
    • DTXSID40720977
    • 1001322-87-7
    • MDL: MFCD19689479
    • Inchi: 1S/C10H7BrFNO/c1-14-8-5-3-6-2-4-7(12)9(11)10(6)13-8/h2-5H,1H3
    • InChI Key: FWTZSTQAEXMYTJ-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC2=CC=C(N=C21)OC)F

Computed Properties

  • Exact Mass: 254.96950g/mol
  • Monoisotopic Mass: 254.96950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 22.1Ų

Experimental Properties

  • Density: 1.588±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.079 g/l) (25 º C),

8-Bromo-7-fluoro-2-methoxyquinoline Pricemore >>

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